4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 4-(pentanoylamino)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C21H22N4O4S2/c1-2-3-4-19(26)23-16-7-5-15(6-8-16)20(27)24-17-9-11-18(12-10-17)31(28,29)25-21-22-13-14-30-21/h5-14H,2-4H2,1H3,(H,22,25)(H,23,26)(H,24,27)
• InChI Key: UNISOPUDSPARJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PTP1B inhibitor, which is an enzyme that plays a crucial role in regulating insulin signaling pathways. The inhibition of PTP1B has been shown to improve insulin sensitivity and glucose homeostasis, making it a potential therapeutic target for the treatment of diabetes and other metabolic disorders.

Mechanism of Action

4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide works by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling pathways. By inhibiting PTP1B, this compound increases insulin sensitivity and glucose uptake in insulin-resistant cells. This results in improved glucose homeostasis and reduced insulin resistance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide have been extensively studied. This compound has been found to improve glucose tolerance and insulin sensitivity in obese and diabetic animal models. Additionally, it has been shown to exhibit anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide in lab experiments include its potent PTP1B inhibitory activity, its ability to improve glucose homeostasis and insulin sensitivity, and its anti-inflammatory and anti-cancer properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its long-term safety and efficacy.

Future Directions

Future research on 4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide should focus on its potential therapeutic applications in the treatment of diabetes and other metabolic disorders. Additionally, further studies are needed to determine its safety and efficacy in humans. Other potential applications of this compound include its use as an anti-inflammatory and anti-cancer agent.

Scientific Research Applications

The PTP1B inhibitory activity of 4-(pentanoylamino)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide has been extensively studied in various in vitro and in vivo models. It has been shown to improve glucose tolerance and insulin sensitivity in obese and diabetic animal models. Additionally, this compound has been found to exhibit anti-inflammatory and anti-cancer properties.